Cas no 1806979-83-8 (Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate)

• Product Name: Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate
• CAS No: 1806979-83-8
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4878062
• Update Time: 2025-06-08

Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate

• Inchi： 1S/C12H12F2N2O3/c1-3-19-10(17)5-7-4-9(11(13)14)16-12(18-2)8(7)6-15/h4,11H,3,5H2,1-2H3
• InChI Key： RLSVLAGPWAPDFS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C#N)=C(N=1)OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate

Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate (CAS No. 1806979-83-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate, identified by its CAS number 1806979-83-8, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including a cyano group, a difluoromethyl moiety, and a methoxy substituent on a pyridine backbone, make it an invaluable building block for medicinal chemists.

The significance of Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate in drug development stems from its ability to enhance the binding affinity and selectivity of potential therapeutic agents. The presence of the cyano group contributes to the compound's electrophilicity, facilitating further functionalization, while the difluoromethyl group is well-known for improving metabolic stability and bioavailability. Additionally, the methoxy substituent introduces hydrophilicity, which can be critical for membrane permeability and cellular uptake.

In recent years, there has been a surge in research focused on developing novel treatments for central nervous system (CNS) disorders. Compounds derived from pyridine scaffolds have shown promise due to their ability to cross the blood-brain barrier and interact with specific neurotransmitter receptors. The synthesis of derivatives like Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate has enabled researchers to explore new pharmacophores that could lead to more effective therapies for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. The structural motifs present in Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate allow for the design of molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular functions. Preliminary studies have demonstrated that analogs of this compound exhibit potent inhibitory effects on various kinases, making them attractive candidates for further clinical investigation.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to modulate their pharmacokinetic properties. The difluoromethyl group in particular has been extensively studied for its ability to enhance binding affinity and resistance to metabolic degradation. In the context of Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate, this moiety likely contributes to the compound's stability under physiological conditions, thereby extending its half-life and improving therapeutic efficacy.

The methoxy group on the pyridine ring also plays a significant role in determining the overall properties of the molecule. Methoxy-substituted pyridines are known to exhibit favorable solubility profiles, which can be advantageous for formulation purposes. Furthermore, the methoxy group can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding specificity. These characteristics make Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate a versatile scaffold for designing molecules with tailored biological activities.

Recent advances in computational chemistry have further accelerated the discovery process for novel drug candidates derived from intermediates like Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with target proteins with high accuracy, enabling rational design of analogs with improved potency and selectivity. This interdisciplinary approach has significantly reduced the time and cost associated with drug development, making it possible to bring new therapies to market more quickly.

The cyano group in the structure of Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate also offers opportunities for further chemical modification. The cyano functionality can be reduced to an amine or converted into other reactive intermediates, allowing for the synthesis of diverse derivatives with different biological profiles. This flexibility makes it an ideal starting point for exploring new chemical space and identifying lead compounds for various therapeutic indications.

In conclusion, Ethyl 3-cyano-6-(difluoromethyl)-2-methoxypyridine-4-acetate (CAS No. 1806979-83-8) is a multifaceted intermediate that holds great promise in pharmaceutical research and development. Its unique structural features enable the synthesis of bioactive molecules with enhanced potency, selectivity, and pharmacokinetic properties. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.